Cas no 1368571-64-5 (1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1368571-64-5
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 5907761
• PubChem ID: 82296183
• Update Time: 2025-05-25

1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine
• 1368571-64-5
• [1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl](methyl)amine
• EN300-1911039

• Inchi： 1S/C9H14BrNS/c1-9(2,11-3)5-8-4-7(10)6-12-8/h4,6,11H,5H2,1-3H3
• InChI Key： QQULNNMQQNUQLV-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC(C)(C)NC

Computed Properties

• Exact Mass: 247.00303g/mol
• Monoisotopic Mass: 247.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 1368571-64-5)

1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine, identified by its Chemical Abstracts Service (CAS) number 1368571-64-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative features a 4-bromothiophen-2-yl moiety linked to a 2-methylpropan-2-yl(methyl)amine backbone, making it a structurally intriguing molecule with potential applications in drug discovery and synthetic organic chemistry.

The compound's unique structural framework, combining a thiophene ring with bromine substitution at the fourth position and an isobutylamino group at the second position, positions it as a valuable scaffold for further chemical modifications. The presence of the bromine atom enhances its reactivity, allowing for various functionalization strategies such as cross-coupling reactions, which are widely employed in the synthesis of biologically active molecules.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse pharmacological properties. Thiophenes are known for their role in antimicrobial, antifungal, and anti-inflammatory agents. The incorporation of a 4-bromothiophen-2-yl group into 1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine not only contributes to its electronic properties but also opens avenues for exploring novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have been leveraging its structural features to develop derivatives with enhanced binding affinity and selectivity. For instance, modifications at the methylpropan-2-yl(methyl)amine moiety have been explored to optimize pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. 1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine exemplifies this trend, as it embodies the synergy between aromatic heterocycles and alkylamino groups—a combination that has shown promise in addressing various therapeutic challenges. Its molecular architecture suggests potential interactions with biological targets such as enzymes and receptors, making it a candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have accelerated the design and optimization of molecules like 1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine. Molecular docking studies have been instrumental in predicting how this compound might interact with specific proteins or enzymes implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. These virtual screening approaches have guided experimental efforts toward identifying lead compounds that can be further refined into viable drug candidates.

The synthesis of 1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include bromination of thiophene derivatives followed by nucleophilic substitution or coupling reactions to introduce the desired alkylamino group. The precision required in these reactions underscores the compound's complexity and the sophistication of modern synthetic methodologies.

In academic research circles, this compound has garnered attention for its role in exploring novel chemical pathways. Its derivatives have been tested in various assays to evaluate their biological activity. Preliminary findings suggest that certain modifications can modulate biological responses, paving the way for targeted therapies. Such discoveries underscore the importance of investing in fundamental research to uncover new molecular entities with therapeutic potential.

The versatility of 1-(4-bromothiophen-2-yl)-2-methylpropan-2-yl(methyl)amine extends beyond pharmaceutical applications. It serves as a valuable building block in materials science, particularly in the development of organic semiconductors and conductive polymers. The conjugated system provided by the thiophene ring contributes to its electronic properties, making it suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

As our understanding of molecular interactions deepens, so does our appreciation for compounds like 1-(4-bromothiophen-2-ytl)-2-methylpropan - 2 - yl( methyl ) amine (CAS No. 1368571 - 64 - 5). Ongoing studies aim to elucidate its mechanism of action and identify new applications where it can make a meaningful impact. Whether through drug development or advanced materials engineering, this compound represents a cornerstone of modern chemical innovation.